Cas no 345-25-5 (4-Chloro-5-fluoro-2-nitrophenol)

• Product Name: 4-Chloro-5-fluoro-2-nitrophenol
• CAS No: 345-25-5
• MF: C₆H₃ClFNO₃
• MW: 191.544324159622
• MDL: MFCD11840294
• CID: 1026989
• PubChem ID: 22503742
• Update Time: 2025-05-25

4-Chloro-5-fluoro-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-fluoro-2-nitrophenol
• 2-Nitro-4-chloro-5-fluorophenol
• 4-Chlor-5-fluor-2-nitro-phenol
• 4-chloro-5-fluoro-2-nitro-phenol
• 5-Fluor-4-chlor-2-nitro-1-hydroxy-benzol
• AG-C-02888
• ANW-58753
• CTK5I2765
• SBB055277
• SureCN309310
• MCCVRPMINWUWOS-UHFFFAOYSA-N
• Phenol, 4-chloro-5-fluoro-2-nitro-
• AM83276
• AB0050812
• Z1903
• BB 0261615
• DB-358098
• AKOS016002011
• 345-25-5
• SY041333
• MFCD11840294
• EN300-194596
• CS-0157860
• SCHEMBL309310
• DTXSID40626304

• MDL： MFCD11840294
• Inchi： 1S/C6H3ClFNO3/c7-3-1-5(9(11)12)6(10)2-4(3)8/h1-2,10H
• InChI Key： MCCVRPMINWUWOS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)[N+](=O)[O-])O)F

Computed Properties

• Exact Mass: 190.9785488g/mol
• Monoisotopic Mass: 190.9785488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 2.7

Experimental Properties

• Boiling Point: 257.0±35.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 4-Chloro-5-fluoro-2-nitrophenol

Recent Advances in the Study of 4-Chloro-5-fluoro-2-nitrophenol (CAS: 345-25-5) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Chloro-5-fluoro-2-nitrophenol (CAS: 345-25-5) is a halogenated nitrophenol derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates and agrochemicals. Recent studies have explored its role in the development of novel antimicrobial agents, enzyme inhibitors, and fluorescent probes, highlighting its importance in modern chemical and biological research.

One of the most notable advancements in the study of 4-Chloro-5-fluoro-2-nitrophenol is its application in the synthesis of antimicrobial agents. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for further development as an antibiotic.

In addition to its antimicrobial properties, 4-Chloro-5-fluoro-2-nitrophenol has been investigated for its potential as an enzyme inhibitor. A recent study in *Bioorganic & Medicinal Chemistry Letters* reported that this compound can selectively inhibit certain tyrosine kinases, which are often overactive in cancer cells. The study utilized molecular docking simulations and in vitro assays to confirm the compound's binding affinity and inhibitory effects, suggesting its potential as a lead compound for anticancer drug development.

Another emerging application of 4-Chloro-5-fluoro-2-nitrophenol is in the field of fluorescent probes. Researchers have exploited its nitro and halogen substituents to design probes for detecting reactive oxygen species (ROS) in biological systems. A 2024 study in *Analytical Chemistry* described the development of a ROS-sensitive fluorescent probe based on this compound, which exhibited high sensitivity and selectivity in live-cell imaging experiments. This innovation opens new avenues for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

The synthesis and optimization of 4-Chloro-5-fluoro-2-nitrophenol have also seen significant progress. Recent advancements in green chemistry have led to the development of more sustainable and efficient synthetic routes for this compound. For instance, a 2023 paper in *Green Chemistry* outlined a solvent-free, catalytic method for its production, which reduces waste and improves yield compared to traditional methods. These improvements are critical for scaling up production and ensuring the compound's availability for further research and industrial applications.

Despite these promising developments, challenges remain in the study and application of 4-Chloro-5-fluoro-2-nitrophenol. Issues such as its potential toxicity and environmental impact require further investigation. Ongoing research aims to address these concerns by exploring safer derivatives and optimizing its use in various applications. Collaborative efforts between academia and industry will be essential to fully realize the potential of this compound in chemical biology and pharmaceutical research.

In conclusion, 4-Chloro-5-fluoro-2-nitrophenol (CAS: 345-25-5) continues to be a valuable compound in chemical biology and pharmaceutical research, with recent studies highlighting its diverse applications and potential for further development. Its role in antimicrobial agents, enzyme inhibitors, and fluorescent probes underscores its versatility and importance in addressing current challenges in medicine and biotechnology. Future research will likely focus on refining its properties and expanding its applications, paving the way for new discoveries and innovations in the field.